Gabapentin-d4 is a deuterium labelled analogue of Gabapentin. Gabapentin is a medication used for the treatment of epilepsy, neuropathic pain, hot flashes, and restless legs syndrome.
Gabapentin-d4
CAS No.: 1185039-20-6
VCID: VC0196430
Molecular Formula: C9H17NO2
Molecular Weight: 175.26 g/mol
Purity: > 95%
* For research use only. Not for human or veterinary use.
| Description |
Gabapentin-d4 is a deuterium-labeled version of gabapentin, a medication primarily used as an anticonvulsant and for treating neuropathic pain. The "d4" designation indicates that four hydrogen atoms in the molecule have been replaced with deuterium, a stable isotope of hydrogen. This modification is typically used for research purposes, such as in pharmacokinetic studies, where the deuterium label allows researchers to distinguish the labeled compound from its unlabeled counterpart in biological systems. Chemical Specifications of Gabapentin-d4
Applications and Research UseGabapentin-d4 is primarily used in research settings, particularly in studies involving the pharmacokinetics and metabolism of gabapentin. The deuterium labeling allows researchers to track the compound's distribution and metabolism in biological systems without interfering with its pharmacological activity. This is crucial for understanding how gabapentin is processed by the body and how it interacts with other substances. Safety and HandlingGabapentin-d4 is classified as a health hazard and is not intended for human or veterinary diagnostic or therapeutic use. It is labeled as toxic to reproduction and may cause skin and eye irritation, as well as respiratory irritation . Handling requires appropriate protective equipment, and it should not be disposed of in household garbage or allowed to enter waterways. Safety Data for Gabapentin-d4
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| CAS No. | 1185039-20-6 | ||||||||||||||||||||||||||||
| Product Name | Gabapentin-d4 | ||||||||||||||||||||||||||||
| Molecular Formula | C9H17NO2 | ||||||||||||||||||||||||||||
| Molecular Weight | 175.26 g/mol | ||||||||||||||||||||||||||||
| IUPAC Name | 2-[1-[amino(dideuterio)methyl]cyclohexyl]-2,2-dideuterioacetic acid | ||||||||||||||||||||||||||||
| Standard InChI | InChI=1S/C9H17NO2/c10-7-9(6-8(11)12)4-2-1-3-5-9/h1-7,10H2,(H,11,12)/i6D2,7D2 | ||||||||||||||||||||||||||||
| Standard InChIKey | UGJMXCAKCUNAIE-KXGHAPEVSA-N | ||||||||||||||||||||||||||||
| Isomeric SMILES | [2H]C([2H])(C(=O)O)C1(CCCCC1)C([2H])([2H])N | ||||||||||||||||||||||||||||
| SMILES | C1CCC(CC1)(CC(=O)O)CN | ||||||||||||||||||||||||||||
| Canonical SMILES | C1CCC(CC1)(CC(=O)O)CN | ||||||||||||||||||||||||||||
| Appearance | White to Off-White Solid | ||||||||||||||||||||||||||||
| Melting Point | 154-180˚C | ||||||||||||||||||||||||||||
| Purity | > 95% | ||||||||||||||||||||||||||||
| Quantity | Milligrams-Grams | ||||||||||||||||||||||||||||
| Related CAS | 60142-96-3 (unlabelled) | ||||||||||||||||||||||||||||
| Synonyms | 1-(aminomethyl-d2)-cyclohexaneacetic-α,α-d2 acid; 1-(Aminomethyl)cyclohexaneacetic Acid-d4; Neurontin-d4; GOE-3450-d4 | ||||||||||||||||||||||||||||
| Tag | Gabapentin | ||||||||||||||||||||||||||||
| PubChem Compound | 45039319 | ||||||||||||||||||||||||||||
| Last Modified | Aug 15 2023 |
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